Cas no 896161-27-6 ((5-aminopyridin-3-yl)methanol hydrochloride)

• Product Name: (5-aminopyridin-3-yl)methanol hydrochloride
• CAS No: 896161-27-6
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD18384205
• CID: 1120720
• PubChem ID: 68848551
• Update Time: 2025-11-02

(5-aminopyridin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-Pyridinemethanol hydrochloride
• (5-aminopyridin-3-yl)methanol hydrochloride
• SCHEMBL3943385
• (5-aminopyridin-3-yl)methanolhydrochloride
• EN300-198786
• 896161-27-6

• MDL： MFCD18384205
• Inchi： 1S/C6H8N2O.ClH/c7-6-1-5(4-9)2-8-3-6;/h1-3,9H,4,7H2;1H
• InChI Key： TYBJRYZXZSTDFL-UHFFFAOYSA-N
• SMILES： Cl.OCC1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on (5-aminopyridin-3-yl)methanol hydrochloride

Comprehensive Guide to (5-aminopyridin-3-yl)methanol hydrochloride (CAS No. 896161-27-6): Properties, Applications, and Market Insights

(5-aminopyridin-3-yl)methanol hydrochloride (CAS No. 896161-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxymethyl functional groups on a pyridine backbone, serves as a versatile intermediate in drug synthesis and material science. Its unique structure makes it valuable for developing novel therapeutic agents, particularly in the fields of oncology and central nervous system (CNS) disorders, which are currently among the most researched areas in medicine.

The chemical properties of (5-aminopyridin-3-yl)methanol hydrochloride include a molecular formula of C₆H₉ClN₂O and a molecular weight of 160.60 g/mol. It typically appears as a white to off-white crystalline powder, soluble in water and polar organic solvents. Researchers often highlight its stability under standard laboratory conditions, making it a reliable reagent for multi-step synthetic processes. The presence of both amino and hydroxyl groups allows for diverse chemical modifications, enabling its use in creating targeted molecular scaffolds.

In the pharmaceutical industry, (5-aminopyridin-3-yl)methanol hydrochloride is primarily utilized as a building block for active pharmaceutical ingredients (APIs). Recent studies have explored its role in synthesizing kinase inhibitors, which are pivotal in cancer treatment. For instance, its incorporation into tyrosine kinase inhibitors (TKIs) has shown promise in disrupting signaling pathways critical for tumor growth. This aligns with the growing demand for precision medicine and targeted therapies, topics frequently searched by medical professionals and researchers.

Beyond oncology, this compound has applications in developing CNS-targeted drugs. Its pyridine core is a common motif in neuromodulators, and researchers are investigating its potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. These areas are of high public interest, as evidenced by the surge in searches for neuroprotective agents and disease-modifying therapies. The compound's ability to cross the blood-brain barrier further enhances its utility in CNS drug design.

The market for (5-aminopyridin-3-yl)methanol hydrochloride is expanding, driven by the increasing investment in pharmaceutical R&D and the rise of contract research organizations (CROs). Analysts project steady growth, particularly in regions like North America and Asia-Pacific, where biotech innovation is thriving. Suppliers often highlight its high purity (>98%) and compliance with Good Manufacturing Practice (GMP) standards, addressing the industry's emphasis on quality and regulatory adherence.

From a synthetic chemistry perspective, the compound's reactivity and selectivity make it a favorite among chemists working on heterocyclic compounds. Its applications extend to agrochemicals and specialty chemicals, where it acts as a precursor for herbicides and fungicides. This versatility answers the frequent query: "What are the industrial uses of aminopyridine derivatives?"—a common search term in chemical databases.

Environmental and safety profiles of (5-aminopyridin-3-yl)methanol hydrochloride are well-documented, with studies confirming its low ecotoxicity. This aligns with the global shift toward green chemistry and sustainable practices, another trending topic in scientific communities. Proper handling guidelines emphasize standard laboratory precautions, ensuring user safety without the need for specialized containment.

In summary, (5-aminopyridin-3-yl)methanol hydrochloride (CAS No. 896161-27-6) is a multifaceted compound with broad applications in drug discovery and material science. Its relevance to cutting-edge research and alignment with industry trends ensure its continued prominence in scientific and commercial spheres. For researchers seeking reliable intermediates or exploring novel therapeutic avenues, this compound offers both versatility and performance.